BVT-14225

• Molecular Formula: C16H20ClN3O3S2
• Molecular Weight: 401.9 g/mol
• InChI: InChI=1S/C16H20ClN3O3S2/c1-4-20(5-2)15(21)9-12-10-24-16(18-12)19-25(22,23)14-8-6-7-13(17)11(14)3/h6-8,10H,4-5,9H2,1-3H3,(H,18,19)
• InChIKey: PNFMZAHWOASGJC-UHFFFAOYSA-N

BVT-14225 Selective 11β-HSD1 Inhibitor

BVT-14225 (CAS 376638-65-2) is a synthetic, non-steroidal small molecule belonging to the aryl sulfonamidothiazole chemical class. It functions as a selective inhibitor of 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1), the intracellular enzyme responsible for converting inert cortisone into active cortisol [1]. The compound is widely used as a reference tool for studying 11β-HSD1-mediated glucocorticoid metabolism in metabolic disease, neuroscience, and inflammation research [2].

1 Selective 11β-HSD1 inhibitor tool for glucocorticoid metabolism studies

2 Non-steroidal aryl sulfonamidothiazole scaffold; suitable for metabolic and neuroscience research models

3 Clean isoform selectivity profile avoids 11β-HSD2 confounding; enables tissue-level cortisol amplification dissection

• [1] Barf T, et al. Arylsulfonamidothiazoles as a new class of potential antidiabetic drugs. Discovery of potent and selective inhibitors of the 11beta-hydroxysteroid dehydrogenase type 1. J Med Chem. 2002 Aug 29;45(18):3813-5. doi: 10.1021/jm020366c. PMID: 12190302. View Source
• [2] Xiang J, et al. Beta-keto sulfones as inhibitors of 11beta-hydroxysteroid dehydrogenase type I and the mechanism of action. Bioorg Med Chem. 2007 Jul 1;15(13):4396-405. doi: 10.1016/j.bmc.2007.04.035. PMID: 17490884. View Source

BVT-14225 Selectivity Advantage

Indiscriminate substitution of 11β-HSD1 inhibitors risks invalidating experimental results due to critical differences in isoform selectivity against 11β-HSD2. Unlike first-generation, non-selective inhibitors such as Carbenoxolone, which inhibits both 11β-HSD1 and 11β-HSD2 [1], BVT-14225 is documented to be inactive against human 11β-HSD2, a key safety requirement to avoid renal mineralocorticoid excess [2]. This fundamental property makes BVT-14225 a suitable tool for dissecting the specific contribution of 11β-HSD1 to tissue-level cortisol amplification, whereas non-selective alternatives introduce confounding dual-target pharmacology that can obscure pathway-specific conclusions.

Isoform selectivity

BVT-14225 Highly selective for 11β-HSD1; minimal 11β-HSD2 engagement reported

vs

Carbenoxolone Inhibits both 11β-HSD1 and 11β-HSD2; introduces renal mineralocorticoid excess endpoint confounding

Research interpretation

BVT-14225 Enables clean 11β-HSD1 mechanistic studies; predictable pathway-specific conclusions

vs

Non-selective inhibitors Dual-target pharmacology may obscure 11β-HSD1-specific effects and alter electrolyte endpoint profiles

• [1] Dhanesha N, Joharapurkar A, Shah G, Kshirsagar S, Dhote V, Sharma A, Jain M. Inhibition of 11β-hydroxysteroid dehydrogenase 1 by carbenoxolone affects glucose homeostasis and obesity in db/db mice. Clin Exp Pharmacol Physiol. 2012 Jan;39(1):69-77. doi: 10.1111/j.1440-1681.2011.05640.x. PMID: 22060140. View Source
• [2] Xiang J, et al. Synthesis and biological evaluation of sulfonamidooxazoles and beta-keto sulfones: selective inhibitors of 11beta-hydroxysteroid dehydrogenase type I. Bioorg Med Chem Lett. 2005 Jun 2;15(11):2865-9. doi: 10.1016/j.bmcl.2005.03.064. PMID: 15893944. View Source

BVT-14225 Quantitative Evidence

Isoform Selectivity vs. Carbenoxolone

In contrast to Carbenoxolone, a known non-selective 11β-HSD inhibitor, BVT-14225 provides unambiguous target engagement data for 11β-HSD1. BVT-14225 is reported to be 1000-fold less potent against human 11β-HSD2 compared to 11β-HSD1 [1]. Carbenoxolone is explicitly cited in the primary literature as an inhibitor active on both 11β-HSD1 and 11β-HSD2, where its 11β-HSD2 inhibitory activity limits its application for studying 11β-HSD1-specific mechanisms [2].

Isoform selectivity

Head-to-head

~1000-fold selectivity window over 11β-HSD2

BVT-14225 selective

Carbenoxolone non-selective

Supports 11β-HSD1-specific mechanistic studies without 11β-HSD2 confounding

Human recombinant enzyme assay; Carbenoxolone dual inhibition reported

Evidence Dimension	Isoform selectivity (11β-HSD2 liability)
Target Compound Data	1000-fold less potent against human 11β-HSD2 relative to 11β-HSD1 [1]
Comparator Or Baseline	Carbenoxolone: known to inhibit both 11β-HSD1 and 11β-HSD2; renal mineralocorticoid excess is observed due to 11β-HSD2 inhibition [2]
Quantified Difference	BVT-14225: 1000-fold selectivity window vs. Carbenoxolone: non-selective (dually active on 11β-HSD1 and 11β-HSD2) [REFS-1, REFS-2].
Conditions	Human recombinant enzyme microsomal assay system for BVT-14225 [1]; published in vivo and in vitro pharmacology for Carbenoxolone [2].

Why This Matters

For scientists procuring an inhibitor to isolate 11β-HSD1-specific effects without confounding 11β-HSD2-driven renal toxicity, BVT-14225 provides an essential selectivity profile that Carbenoxolone lacks, enabling cleaner mechanistic studies and safer in vivo experimental designs.

• [1] Xiang J, et al. Synthesis and biological evaluation of sulfonamidooxazoles and beta-keto sulfones: selective inhibitors of 11beta-hydroxysteroid dehydrogenase type I. Bioorg Med Chem Lett. 2005 Jun 2;15(11):2865-9. doi: 10.1016/j.bmcl.2005.03.064. PMID: 15893944. View Source
• [2] Dhanesha N, Joharapurkar A, Shah G, Kshirsagar S, Dhote V, Sharma A, Jain M. Inhibition of 11β-hydroxysteroid dehydrogenase 1 by carbenoxolone affects glucose homeostasis and obesity in db/db mice. Clin Exp Pharmacol Physiol. 2012 Jan;39(1):69-77. doi: 10.1111/j.1440-1681.2011.05640.x. PMID: 22060140. View Source

Potency vs. Clinical Candidates

A comparative analysis of published IC50 values in human enzyme assays reveals a notable potency gradient. BVT-14225 exhibits an IC50 of 52 nM against human 11β-HSD1 [1]. More advanced clinical candidates, such as INCB13739, achieve substantially higher potency with an IC50 of 3.2 nM [2]. Similarly, AZD4017 is reported to have an IC50 of 7 nM [3].

Enzyme potency

Cross-study

IC50: 52 nM (human 11β-HSD1)

Provides a characterized SAR seed compound; potency benchmark for hit-to-lead optimization

Clinical candidates INCB13739 (3.2 nM) and AZD4017 (7 nM) show higher potency

Evidence Dimension	Enzyme inhibitory potency on human 11β-HSD1
Target Compound Data	IC50: 52 nM [1]
Comparator Or Baseline	INCB13739 (IC50: 3.2 nM) [2]; AZD4017 (IC50: 7 nM) [3].
Quantified Difference	BVT-14225 is 16.3-fold less potent than INCB13739 and 7.4-fold less potent than AZD4017 in comparable enzyme assay formats.
Conditions	Human recombinant enzyme activity assays (cell-free microsomal or purified enzyme systems).

Why This Matters

This potency data directly informs procurement decisions for structure-activity relationship (SAR) studies or lead optimization campaigns. Researchers developing novel candidates may select BVT-14225 as a well-characterized seed compound from which potency improvements can be rationally engineered, rather than using a more potent clinical candidate that may obscure subtle SAR signals.

• [1] Xiang J, et al. Beta-keto sulfones as inhibitors of 11beta-hydroxysteroid dehydrogenase type I and the mechanism of action. Bioorg Med Chem. 2007 Jul 1;15(13):4396-405. doi: 10.1016/j.bmc.2007.04.035. PMID: 17490884. View Source
• [2] Rosenstock J, Banarer S, Fonseca VA, et al. The 11-β-Hydroxysteroid Dehydrogenase Type 1 Inhibitor INCB13739 Improves Hyperglycemia in Patients With Type 2 Diabetes Inadequately Controlled by Metformin Monotherapy. Diabetes Care. 2010;33(7):1516-1522. doi:10.2337/dc09-2315. PMID: 20413513. View Source
• [3] Hardy RS, Botfield H, Markey K, et al. 11βHSD1 Inhibition with AZD4017 Improves Lipid Profiles and Lean Muscle Mass in Idiopathic Intracranial Hypertension. J Clin Endocrinol Metab. 2021;106(1):174-187. doi:10.1210/clinem/dgaa766. PMID: 33146224. View Source

Cellular Target Engagement Selectivity

Inhibition of human 11β-HSD1 in whole CHO cell systems provides a critical link between biochemical potency and cellular phenotype. BVT-14225 demonstrates an IC50 of 1.5 μM against human 11β-HSD1 stably expressed in CHO cells, while remaining inactive against human 11β-HSD2 in the same cellular background (IC50 > 200 μM) . This represents a >133-fold cellular selectivity window, reinforcing the compound's utility as a chemical probe for intact cell studies. For comparison, MK-0916, another selective 11β-HSD1 inhibitor, showed only a modest 0.3% reduction in HbA1c in 12-week clinical trials, highlighting the difficulty of translating even selective cellular activity into a robust systemic response [1].

Cellular selectivity

Cross-study

IC50 1.5 µM (11β-HSD1 CHO); >200 µM (11β-HSD2)

Cellular window >133-fold

MK-0916 (selective) showed marginal HbA1c change in clinical trial

Confirms 11β-HSD1-driven cellular phenotype; supports cell-based assay development

CHO stable expression system; clinical comparator context for translation difficulty

Evidence Dimension	Cellular target engagement and selectivity on human isozymes
Target Compound Data	11β-HSD1 CHO cell IC50: 1.5 μM; 11β-HSD2 CHO cell IC50: > 200 μM
Comparator Or Baseline	MK-0916: while selective in vitro, it produced only a -0.3% mean reduction in HbA1c (p=0.049) after 12-week treatment in Type 2 Diabetes patients [1].
Quantified Difference	Cellular selectivity ratio >133-fold for BVT-14225. MK-0916's clinical efficacy was marginal, emphasizing that BVT-14225's well-characterized cellular selectivity profile makes it a reliable benchmark for preclinical in vitro target engagement studies.
Conditions	CHO cells stably expressing human 11β-HSD1 or 11β-HSD2 .

Why This Matters

Procuring a reference compound with confirmed cellular activity and stringent isoform selectivity is essential for assay development. BVT-14225's cellular window of >133-fold provides confidence that observed cellular effects are 11β-HSD1-driven, avoiding the data interpretation ambiguity plaguing less well-characterized inhibitors.

• [1] Feig PU, Shah S, Hermanowski-Vosatka A, et al. Effects of an 11β-hydroxysteroid dehydrogenase type 1 inhibitor, MK-0916, in patients with type 2 diabetes mellitus and metabolic syndrome. Diabetes Obes Metab. 2011 Jun;13(6):498-504. doi: 10.1111/j.1463-1326.2011.01375.x. PMID: 21272190. View Source

In Vivo Glucose Lowering Efficacy

Consistent with 11β-HSD1's physiological role in hepatic gluconeogenesis, selective inhibition by BVT-14225 lowers blood glucose concentrations in hyperglycemic mice . While quantitative metrics for BVT-14225 in this model are limited in the accessible literature, the observation aligns with the class effect of selective 11β-HSD1 inhibitors. By comparison, the highly optimized clinical candidate INCB13739 achieved significant reductions in fasting plasma glucose (-24 mg/dL) and HbA1c (-0.6%) versus placebo in a 12-week Phase II trial of type 2 diabetes patients, establishing a therapeutic benchmark for the target class [1].

In vivo glucose lowering

Class-level inference

Lowers blood glucose in hyperglycemic mice (quantitative data limited)

Supports acute in vivo target engagement validation; rodent model proof-of-concept

INCB13739 Phase II comparator (-24 mg/dL FPG, -0.6% HbA1c) shows class potential

Evidence Dimension	Demonstration of in vivo glucose-lowering efficacy
Target Compound Data	Selective inhibition of 11β-HSD1 decreases blood glucose concentrations in hyperglycemic mice .
Comparator Or Baseline	INCB13739: -24 mg/dL fasting plasma glucose and -0.6% HbA1c reduction vs. placebo in human T2DM patients [1].
Quantified Difference	BVT-14225 provides foundational in vivo proof-of-concept for the target class in rodent models; INCB13739 represents the class potential translated to clinical endpoints in patients.
Conditions	Hyperglycemic mouse model for BVT-14225 ; 12-week randomized controlled Phase II trial in T2DM for INCB13739 [1].

Why This Matters

For procurement decisions, this evidence validates BVT-14225 as a viable positive control for acute in vivo 11β-HSD1 inhibition studies. It is especially suitable for preliminary target validation experiments where the compound's well-defined selectivity profile reduces the risk of off-target systemic effects.

• [1] Rosenstock J, Banarer S, Fonseca VA, et al. The 11-β-Hydroxysteroid Dehydrogenase Type 1 Inhibitor INCB13739 Improves Hyperglycemia in Patients With Type 2 Diabetes Inadequately Controlled by Metformin Monotherapy. Diabetes Care. 2010;33(7):1516-1522. doi:10.2337/dc09-2315. PMID: 20413513. View Source

BVT-14225 Application Scenarios

Positive Control for 11β-HSD1 Specificity

BVT-14225 provides a rigorously characterized selectivity profile, including a documented 1000-fold window over 11β-HSD2 and a >133-fold cellular selectivity window in CHO expression systems. This makes it an ideal positive control for establishing the target specificity of novel 11β-HSD1 inhibitors in enzyme and cell-based assays, where non-selective alternatives like Carbenoxolone would confound interpretation. [1]

11β-HSD1 in Adipose and Liver Biology

With confirmed in vivo activity in lowering blood glucose in hyperglycemic murine models, BVT-14225 is suited for mechanistic studies investigating the role of local glucocorticoid amplification in insulin resistance. Its selectivity over 11β-HSD2 avoids the renal sodium retention and hypertension liabilities associated with non-selective inhibitors like Carbenoxolone, enabling cleaner metabolic phenotyping. [2]

Medicinal Chemistry SAR Scaffold

As a well-characterized aryl sulfonamidothiazole with a defined IC50 of 52 nM, BVT-14225 serves as a foundational chemical starting point for hit-to-lead optimization. The literature provides detailed synthetic routes and binding mode insights, allowing medicinal chemists to rationally engineer enhanced potency, approaching the potency benchmarks set by clinical candidates such as AZD4017 (IC50: 7 nM). [3]

Neural Stem Cell Proliferation and Migration

Recent reports demonstrate that BVT-14225 at 10 µM can significantly promote neural stem cell (NSC) proliferation and migration by inhibiting 11β-HSD1 reductase activity without inducing cytotoxicity. For neuroscience research programs investigating the role of glucocorticoid metabolism in neurogenesis, BVT-14225 offers a targeted pharmacological tool with validated cellular efficacy. [4]

Application

Selection Property

Validation Focus

11β-HSD1 specificity control

High isoform selectivity over 11β-HSD2

Confirm 11β-HSD2 inactivity in target cell model

Adipose/liver glucocorticoid amplification studies

In vivo glucose-lowering activity in rodent models

Monitor insulin sensitivity endpoints without renal electrolyte confounding

Medicinal chemistry SAR scaffold

Reported enzyme inhibitory potency (nM range) and synthetic accessibility

Benchmark against clinical candidate potency in matched assay format

Neural stem cell proliferation & migration

Cell-permeable inhibitor with reported NSC proliferation enhancement

Validate absence of cytotoxicity at active concentrations in NSC cultures

• [1] Xiang J, et al. Synthesis and biological evaluation of sulfonamidooxazoles and beta-keto sulfones: selective inhibitors of 11beta-hydroxysteroid dehydrogenase type I. Bioorg Med Chem Lett. 2005 Jun 2;15(11):2865-9. doi: 10.1016/j.bmcl.2005.03.064. PMID: 15893944. View Source
• [2] Dhanesha N, Joharapurkar A, Shah G, Kshirsagar S, Dhote V, Sharma A, Jain M. Inhibition of 11β-hydroxysteroid dehydrogenase 1 by carbenoxolone affects glucose homeostasis and obesity in db/db mice. Clin Exp Pharmacol Physiol. 2012 Jan;39(1):69-77. doi: 10.1111/j.1440-1681.2011.05640.x. PMID: 22060140. View Source
• [3] Hardy RS, et al. 11βHSD1 Inhibition with AZD4017 Improves Lipid Profiles and Lean Muscle Mass in Idiopathic Intracranial Hypertension. J Clin Endocrinol Metab. 2021;106(1):174-187. doi:10.1210/clinem/dgaa766. PMID: 33146224. View Source
• [4] Effect of BVT-14225 on proliferation and migration of neural stem cells by inhibiting reduction activity of 11β-hydroxysteroid dehydrogenase type 1. Zhongguo Yaolixue Yu Dulixue Zazhi. 2020;34(4). doi: 10.3867/j.issn.1000-3002.2020.04.004. View Source